Cas no 2229588-16-1 (2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229588-16-1
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6032421
• PubChem ID: 165974213
• Update Time: 2025-06-26

2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid
• EN300-1916718
• 2229588-16-1
• 2-[1-(4-bromo-2-methylphenyl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C12H13BrO3/c1-7-6-8(13)2-3-9(7)12(4-5-12)10(14)11(15)16/h2-3,6,10,14H,4-5H2,1H3,(H,15,16)
• InChI Key： RTUSKMWPGRJOGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid

Research Briefing on 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid (CAS: 2229588-16-1)

The compound 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid (CAS: 2229588-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its cyclopropyl and hydroxyacetic acid moieties contribute to its stability and bioactivity, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and confirm its purity.

In vitro studies have demonstrated that 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid exhibits moderate inhibitory activity against certain inflammatory mediators, suggesting its potential utility in the treatment of chronic inflammatory diseases. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability.

The compound's mechanism of action appears to involve the modulation of key signaling pathways, particularly those related to oxidative stress and cellular apoptosis. Recent findings published in peer-reviewed journals have provided insights into its interactions with specific protein targets, shedding light on its potential as a lead compound for drug discovery.

Future research directions may include the exploration of structural analogs to improve potency and selectivity, as well as in vivo studies to evaluate its efficacy and safety in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives for clinical applications.

In conclusion, 2-1-(4-bromo-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid represents a promising area of research in chemical biology and drug development. Its unique structural features and biological activity warrant further investigation to unlock its full therapeutic potential. This briefing underscores the importance of continued research and collaboration to advance our understanding of this compound and its applications in medicine.